Cas no 2094407-86-8 (N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 2094407-86-8
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6055665
• PubChem ID: 126806737
• Update Time: 2025-07-23

N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide
• EN300-6534088
• 2094407-86-8
• AKOS033166319
• Z1209554285
• N-(1-CYANO-1-CYCLOHEXYLETHYL)-1-METHYLPYRAZOLE-3-CARBOXAMIDE

• Inchi： 1S/C14H20N4O/c1-14(10-15,11-6-4-3-5-7-11)16-13(19)12-8-9-18(2)17-12/h8-9,11H,3-7H2,1-2H3,(H,16,19)
• InChI Key： GZPYJWKCZGWZSY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C)N=1)NC(C#N)(C)C1CCCCC1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 2094407-86-8)

N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide, with the CAS number 2094407-86-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclohexyl moiety with a pyrazole-carboxamide backbone, which contributes to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its cyanoethyl functional group, which may enhance binding affinity to biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's pyrazole ring is a common pharmacophore found in anti-inflammatory and antimicrobial agents, making it a focal point for structure-activity relationship (SAR) studies. Additionally, its carboxamide linkage offers synthetic flexibility, enabling derivatization for optimized bioactivity.

The synthesis of CAS 2094407-86-8 typically involves multi-step organic reactions, including cyclohexylation and pyrazole-3-carboxylic acid coupling. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These analytical methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From an industrial perspective, N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide is being explored for its potential in sustainable agriculture. With increasing global concerns about pesticide resistance, this compound's mode of action could offer alternatives to conventional agrochemicals. Its low environmental persistence, as suggested by preliminary biodegradability studies, further aligns with the green chemistry movement.

In the pharmaceutical sector, computational studies suggest that 2094407-86-8 may interact with enzyme targets involved in metabolic disorders. This has sparked interest in its potential as a lead compound for diabetes or obesity therapeutics. However, rigorous in vitro and in vivo validations are ongoing to substantiate these hypotheses.

The compound's patent landscape reveals active filings in both small-molecule drugs and crop protection formulations, reflecting its cross-disciplinary appeal. As regulatory agencies worldwide tighten chemical safety assessments, data on toxicological profiles of such novel structures will be critical for commercialization.

For researchers sourcing CAS 2094407-86-8, proper storage conditions (typically anhydrous environments at -20°C) and handling protocols are essential to maintain stability. The compound's solubility profile (moderate in polar aprotic solvents) should be considered for experimental design. These practical insights address frequently searched queries in laboratory forums and chemical databases.

Emerging trends in AI-driven drug discovery have highlighted molecules like N-(1-cyano-1-cyclohexylethyl)-1-methyl-1H-pyrazole-3-carboxamide as promising candidates for virtual screening libraries. Its balanced lipophilicity (LogP) and molecular weight comply with Lipinski's rule of five, a key consideration in modern pharmacokinetic optimization.

As the scientific community continues to investigate 2094407-86-8, its potential applications in personalized medicine and precision agriculture may expand. Collaborative efforts between academia and industry will be pivotal in unlocking the full potential of this structurally intriguing compound.